Cas no 2411279-27-9 (N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide)

• Product Name: N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide
• CAS No: 2411279-27-9
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 5357632
• PubChem ID: 154880675
• Update Time: 2025-07-03

N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide
• Z4323471950
• N-[2-(1-methyl-1H-pyrazol-5-yl)ethyl]-N-[(5,6,7,8-tetrahydronaphthalen-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C20H25N3O/c1-3-20(24)23(13-11-19-10-12-21-22(19)2)15-16-8-9-17-6-4-5-7-18(17)14-16/h3,8-10,12,14H,1,4-7,11,13,15H2,2H3
• InChI Key： JFHIFKSRDRSELY-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CCC1=CC=NN1C)CC1C=CC2CCCCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• XLogP3: 3.5
• Topological Polar Surface Area: 38.1

Additional information on N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide

Introduction to N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide (CAS No. 2411279-27-9)

N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide, commonly referred to by its CAS number 2411279-27-9, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its structural properties and promising performance in specialized chemical and pharmaceutical applications.

The molecular structure of this compound is characterized by the presence of a pyrazole ring system, which is known for its stability and reactivity in certain chemical environments. The propenamide group further enhances the compound's functional versatility, making it a candidate for use in advanced materials and drug delivery systems. Recent studies have explored the potential of this compound in enhancing the bioavailability of pharmaceutical agents through its unique structural features.

In terms of synthesis, this compound is typically derived from a multi-step process involving the coupling of specific intermediates. The synthesis pathway often includes the use of transition metal catalysts to facilitate key reactions, such as cross-coupling or amide formation. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets stringent quality standards for industrial and research applications.

The compound's physical properties, including its melting point and solubility characteristics, have been extensively studied to determine its suitability for various applications. For instance, its solubility in organic solvents makes it ideal for use in formulations requiring precise drug delivery mechanisms. Additionally, the compound's stability under different environmental conditions has been evaluated to ensure long-term usability without degradation.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. These studies have provided insights into its electronic properties and interactions with biological systems. For example, molecular docking simulations have revealed potential binding affinities with specific proteins, suggesting its role as a lead compound in drug discovery programs targeting various therapeutic areas.

In conclusion, N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide, identified by CAS No. 2411279-27-9 strong>, represents a significant advancement in modern organic chemistry. Its unique structure and promising properties continue to drive research into its potential applications across diverse industries.